Array ( [bid] => 7181135 ) Buy N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenyl-1,3-oxazole-4-carboxamide

N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenyl-1,3-oxazole-4-carboxamide

Catalog No.
S7467961
CAS No.
M.F
C15H13N3O3
M. Wt
283.28 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenyl-1,3-...

Product Name

N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenyl-1,3-oxazole-4-carboxamide

IUPAC Name

N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenyl-1,3-oxazole-4-carboxamide

Molecular Formula

C15H13N3O3

Molecular Weight

283.28 g/mol

InChI

InChI=1S/C15H13N3O3/c1-10-7-12(18-21-10)8-16-14(19)13-9-20-15(17-13)11-5-3-2-4-6-11/h2-7,9H,8H2,1H3,(H,16,19)

InChI Key

OBEZCNCQUFIDGM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NO1)CNC(=O)C2=COC(=N2)C3=CC=CC=C3
N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenyl-1,3-oxazole-4-carboxamide, also known as MO-106, is a small molecule compound with potential biological activity. It is a derivative of oxazole and is classified as an oxazolecarboxamide. MO-106 is known for its anti-fungal and anti-tumor properties, and is currently being studied for its potential as an anti-cancer agent.
MO-106 is a white crystalline solid with a molecular weight of 323.36 g/mol and a melting point of 162-164°C. It is soluble in acetonitrile, chloroform, ethyl acetate, and DMSO, and slightly soluble in methanol and water. The compound has a purity of ≥98% and is stable when stored at -20°C.
MO-106 can be synthesized through a three-step reaction process. The first step involves the formation of 5-methyl-1,2-oxazole-3-carboxylic acid, which is then reacted with benzylchloroformate to obtain 5-methyl-1,2-oxazole-3-carboxylic acid benzyl ester. In the final step, the benzyl ester is reacted with 2-phenyl-1,3-oxazole-4-carboxylic acid chloride to produce MO-106. Characterization of MO-106 is primarily done using nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray diffraction analysis.
for MO-106 include high-performance liquid chromatography (HPLC) and NMR spectroscopy. HPLC is used to determine the purity of the compound, while NMR spectroscopy provides information on the molecular structure and chemical properties of the compound.
MO-106 has been shown to have anti-fungal and anti-tumor activities. In vitro studies have shown that MO-106 inhibits the growth of Candida albicans and other fungi. In addition, MO-106 has been shown to inhibit the growth of human colon cancer cells, lung cancer cells, and breast cancer cells.
Limited information is available on the toxicity of MO-106, although studies have shown that it is relatively non-toxic. In animal studies, high doses of MO-106 did not result in any significant toxicity or adverse effects.
MO-106 has potential applications in various fields of research, including anti-fungal and anti-tumor drug discovery. MO-106 has shown promising results in vitro, and further studies are needed to determine its efficacy in vivo.
Research on MO-106 is still in the early stages, with limited studies on its biological properties and potential applications. Further studies are needed to determine the full potential of MO-106 as an anti-fungal and anti-tumor agent.
MO-106 has the potential to be developed as a new anti-fungal and anti-tumor agent, which can be used in various fields of research and industry, including pharmaceuticals, agriculture, and biotechnology.
Although MO-106 has shown promising results in vitro, there are several limitations to its use. Firstly, the compound has limited solubility in aqueous solutions, which may limit its bioavailability. Secondly, further studies are needed to determine the optimal dosage and administration of MO-106. Future research should focus on improving the solubility and pharmacokinetics of MO-106, as well as investigating its efficacy in vivo and potential applications in other fields of research.
1. Optimization of the synthetic route for MO-106 to improve yield and purity
2. Development of novel formulations of MO-106 to improve solubility and bioavailability
3. Investigation of MO-106's potential as an anti-inflammatory agent
4. Exploration of MO-106's potential in the field of agriculture as a fungicide
5. Screening of MO-106 against other cancer cell lines to determine its efficacy against different types of cancer
6. Investigation of MO-106's potential as a radioprotective agent
7. Exploration of MO-106's potential applications in the field of environmental science

XLogP3

2

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

283.09569129 g/mol

Monoisotopic Mass

283.09569129 g/mol

Heavy Atom Count

21

Dates

Last modified: 08-27-2023

Explore Compound Types